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The following table consolidates the specific IC50 values identified in the search results:

Cell
Line Cancer Type IC50 Value Experimental Context & Citation
A549 Non-small cell lung 6.0 pg/mL Treatment for 48 hours [1]
cancer (NSCLC)
HCC827 Non-small celllung  16.0 pg/mL Treatment for 48 hours [1]
cancer (NSCLC)
Various*  Multiple human Ranged from 36.6 to 52.7 Reported for the compound
cancer lines UM (approx. 19.6 to 28.3 Schisanbicolorin A, not Schisantherin A
pg/mL) itself [2]

*Note: The data for "Various" cell lines is from a study on a different compound, Schisanbicolorin A, and is
included here for context only. The molar values were converted to pg/mL for comparison using

Schisantherin A's molecular weight of 536.56 g/mol.

Experimental Protocols for Key Data
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For the core data on A549 and HCC827 cell lines, here are the detailed methodologies used in the research:

¢ Cell Culture: The human lung adenocarcinoma cell lines A549 (EGFR wild-type) and HCC827
(EGFR mutant) were cultured in appropriate media (Ham's F-12K for A549, RPMI 1640 for HCC827)
supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, maintained at 37°C in a
5% CO2 incubator [1].

¢ Cell Viability Assay: Cells were plated in 96-well plates at a density of 3,000 cells per well. After
overnight incubation, they were treated with a range of Schisantherin A concentrations (0.5 to 256
pg/mL) for 48 hours. Cell viability was then assessed using a Cell Counting Kit-8 (CCK-8). The
absorbance was measured at 450 nm, and the IC50 values were calculated using GraphPad Prism
software [1].

¢ Mechanism Investigation: The study further investigated the cell death mechanism by using specific
inhibitors for different death pathways (e.g., Ferrostatin-1 for ferroptosis). It was concluded that
Schisantherin A inhibits cell viability primarily by inducing ferroptosis, an iron-dependent form of
cell death, through the YAP/ACSLA4/T{R signaling axis [1].

Mechanisms of Action and Signaling Pathways

Schisantherin A exhibits its anti-cancer and other pharmacological effects through multiple signaling

pathways. The following diagram illustrates the key mechanisms discussed in the research.
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Mechanism in NSCLC (Induces Ferroptosis) Anti-inflammatory Mechanism
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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